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Compound of Interest

Compound Name: Boc-D-asp(otbu)-OH

Cat. No.: B190288 Get Quote

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety profile of all chemical reagents is paramount. This in-depth

technical guide provides a detailed overview of the safety data sheet (SDS) for N-Boc-D-

aspartic acid 4-tert-butyl ester (Boc-D-asp(otbu)-OH), a key building block in peptide

synthesis.

This guide summarizes the available safety and property data for Boc-D-asp(otbu)-OH (CAS

No. 77004-75-2), drawing from publicly available safety data sheets. It is important to note that

while a Safety Data Sheet from Fisher Scientific for the D-enantiomer indicates it is not

classified as hazardous under the OSHA 2012 Hazard Communication Standard, quantitative

toxicological and ecological data are largely unavailable.[1] For comparative purposes,

information on the corresponding L-enantiomer (CAS No. 1676-90-0) is also included where

available, with the explicit caution that the safety profiles of enantiomers can differ.

Physicochemical and Hazard Information
The following tables provide a consolidated view of the known physical and chemical

properties, as well as the hazard classifications for both the D and L enantiomers of Boc-

Asp(OtBu)-OH.

Table 1: Physicochemical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b190288?utm_src=pdf-interest
https://www.benchchem.com/product/b190288?utm_src=pdf-body
https://www.benchchem.com/product/b190288?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH66716MD&productDescription=N-BOC-D-ASPRTIC+AC+1-TER+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Boc-D-asp(otbu)-OH Boc-L-asp(otbu)-OH

CAS Number 77004-75-2[1][2][3] 1676-90-0[4]

Molecular Formula C13H23NO6[2][5] C13H23NO6[4][6]

Molecular Weight 289.32 g/mol [5] 289.32 g/mol [4]

Appearance White powder[2] White to off-white powder[6]

Melting Point Not available 64-67 °C[4][6]

Boiling Point No information available[1] 432.6 °C[6]

Solubility Insoluble in water[7] No data available

Storage Temperature Store in freezer[1] 2-8°C[4]

Table 2: Hazard Identification and Classification (GHS)

Hazard Information
Boc-D-asp(otbu)-OH (CAS
77004-75-2)

Boc-L-asp(otbu)-OH (CAS
1676-90-0)

GHS Classification
Not a hazardous substance or

mixture[1]

Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific target organ toxicity –

single exposure (Category 3),

Respiratory system

Signal Word None required[1] Warning

Hazard Statements None required[1]

H315: Causes skin irritation,

H319: Causes serious eye

irritation, H335: May cause

respiratory irritation

Pictograms No symbol required[1] Exclamation Mark

Toxicological and Ecological Data
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A significant gap exists in the publicly available data regarding the toxicological and ecological

impact of Boc-D-asp(otbu)-OH. The safety data sheet for the D-enantiomer does not provide

quantitative data for acute toxicity (oral, dermal, inhalation), carcinogenicity, mutagenicity, or

reproductive toxicity, frequently stating "no data available".[1] Similarly, information on

persistence, degradability, bioaccumulative potential, and mobility in soil is not provided.

Experimental Protocols
Detailed experimental protocols for the determination of the safety data presented in the SDS

are not publicly available. Safety data sheets typically provide a summary of results rather than

the full methodology of the underlying studies.

Safety and Handling Workflows
While Boc-D-asp(otbu)-OH is not classified as hazardous, adherence to good laboratory

practice is essential. The following diagrams, generated using the DOT language, illustrate the

recommended logical workflows for first aid and spill management based on the available SDS

information.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b190288?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH66716MD&productDescription=N-BOC-D-ASPRTIC+AC+1-TER+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b190288?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure Route First Aid Measures

Medical Attention

Exposure Occurs

Eye Contact

Skin Contact

Inhalation

Ingestion

Rinse immediately with plenty of water for at least 15 minutes

Wash off immediately with plenty of water for at least 15 minutes

Remove to fresh air

Clean mouth with water and drink plenty of water afterwards

Get medical attention if symptoms occur

Click to download full resolution via product page

Caption: First aid procedures for Boc-D-asp(otbu)-OH exposure.
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Spill Event

Containment and Cleanup

Disposal

Environmental Prevention

Spill or Release Occurs

Ensure adequate ventilation Should not be released into the environment

Use personal protective equipment as required

Avoid dust formation

Sweep up and shovel into suitable containers for disposal

Dispose of in suitable, closed containers

Click to download full resolution via product page

Caption: Logical workflow for managing a spill of Boc-D-asp(otbu)-OH.

Conclusion
Based on the available Safety Data Sheet, Boc-D-asp(otbu)-OH (CAS No. 77004-75-2) is not

classified as a hazardous material.[1] However, the absence of comprehensive toxicological

and ecological data underscores the importance of handling this compound with care, adhering

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b190288?utm_src=pdf-body-img
https://www.benchchem.com/product/b190288?utm_src=pdf-body
https://www.benchchem.com/product/b190288?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAH66716MD&productDescription=N-BOC-D-ASPRTIC+AC+1-TER+250MG&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190288?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


to standard laboratory safety protocols, and using appropriate personal protective equipment.

Researchers and drug development professionals should always consult the most current SDS

from their supplier before handling any chemical and operate under the assumption that the

properties of a substance have not been fully investigated. The information provided for the L-

enantiomer, which indicates potential for skin, eye, and respiratory irritation, should be

considered as a precautionary measure, although it does not directly apply to the D-

enantiomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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